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Compound Name:
2-amine
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For Researchers, Scientists, and Drug Development Professionals

The 1,3,4-thiadiazole scaffold, a five-membered heterocyclic ring containing one sulfur and two
nitrogen atoms, has emerged as a privileged structure in medicinal chemistry.[1][2][3][4] Its
unique physicochemical properties, including its aromatic nature and ability to participate in
hydrogen bonding, contribute to its diverse pharmacological profile.[3][5] This technical guide
provides an in-depth overview of the recent advancements in the biological activities of novel
1,3,4-thiadiazole derivatives, with a focus on their antimicrobial, anticancer, anticonvulsant, and
anti-inflammatory properties. Detailed experimental protocols and quantitative data are
presented to facilitate further research and development in this promising area.

Antimicrobial Activity: A Broad Spectrum of Action

Novel 1,3,4-thiadiazole derivatives have demonstrated significant activity against a wide range
of pathogenic microbes, including Gram-positive and Gram-negative bacteria, as well as
various fungal strains.[3][6] This broad-spectrum activity makes them attractive candidates for
the development of new anti-infective agents, particularly in the face of rising antimicrobial
resistance.[7]

The antimicrobial efficacy of these compounds is often attributed to their ability to interfere with
essential microbial processes.[3] For instance, some derivatives have been shown to inhibit
microbial enzymes or disrupt cell wall synthesis. The incorporation of different substituents on
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the 1,3,4-thiadiazole ring allows for the fine-tuning of their antimicrobial spectrum and potency.

[2]

Table 1: Antibacterial Activity of Novel 1,3,4-Thiadiazole Derivatives

. Zone of

Bacterial o
Compound ID . MIC (pg/mL) Inhibition Reference

Strain

(mm)

37 Bacillus subtilis 1000 - [3]
38 Bacillus subtilis 1000 - [3]
38 Escherichia coli 1000 - [3]

Staphylococcus
48 - 18.96 [3]

aureus
48 Escherichia coli - 17.33 [3]
48 Bacillus pumilus - 18.20 [3]
MY3-b Various - Broad Spectrum [6]
MY3-c Various - Broad Spectrum [6]
MY 3-d Various - Broad Spectrum [6]
MY 3-i Various - Broad Spectrum [6]

Table 2: Antifungal Activity of Novel 1,3,4-Thiadiazole Derivatives

Compound ID Fungal Strain EC50 (pg/mL) Reference
Phytophthora

4i _ yiop 3.43 [7]
infestans

Experimental Workflow for Antimicrobial Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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